Cas no 1190363-43-9 ((9S)-6,7,8,9-Tetrahydro-9-hydroxy-5H-cycloheptabpyridin-5-one)

• Product Name: (9S)-6,7,8,9-Tetrahydro-9-hydroxy-5H-cycloheptabpyridin-5-one
• CAS No: 1190363-43-9
• MF: C₁₀H₁₁NO₂
• MW: 177.1998
• CID: 4739415
• Update Time: 2025-06-15

(9S)-6,7,8,9-Tetrahydro-9-hydroxy-5H-cycloheptabpyridin-5-one Chemical and Physical Properties

Names and Identifiers

• 5H-Cyclohepta[b]pyridin-5-one, 6,7,8,9-tetrahydro-9-hydroxy-, (9R)-
• 5H-Cyclohepta[b]pyridin-5-one, 6,7,8,9-tetrahydro-9-hydroxy-, (9S)-
• 9-Hydroxy-6,7,8,9-tetrahydrocyclohepta[b]pyridin-5-one
• (9S)-6,7,8,9-Tetrahydro-9-hydroxy-5H-cycloheptabpyridin-5-one

• Inchi： 1S/C10H11NO2/c12-8-4-1-5-9(13)10-7(8)3-2-6-11-10/h2-3,6,9,13H,1,4-5H2
• InChI Key： ZZNXHQSAOHUNDA-UHFFFAOYSA-N
• SMILES： O([H])C1([H])C2=C(C([H])=C([H])C([H])=N2)C(C([H])([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 205
• Topological Polar Surface Area: 50.2

Additional information on (9S)-6,7,8,9-Tetrahydro-9-hydroxy-5H-cycloheptabpyridin-5-one

Exploring the Potential of (9S)-6,7,8,9-Tetrahydro-9-hydroxy-5H-cycloheptabpyridin-5-one (CAS No. 1190363-43-9) in Modern Research

The compound (9S)-6,7,8,9-Tetrahydro-9-hydroxy-5H-cycloheptabpyridin-5-one, identified by its CAS No. 1190363-43-9, has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This structurally unique molecule, characterized by its hydroxycycloheptabpyridinone core, presents a promising scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications due to its stereospecific (9S)-configuration and the presence of a reactive ketone functional group.

In recent years, the scientific community has witnessed a surge in studies focusing on heterocyclic compounds like 1190363-43-9, driven by their diverse biological activities. The cycloheptabpyridinone framework, in particular, has been explored for its ability to interact with various enzymatic targets. This compound's hydroxyl group at the 9-position enhances its solubility and potential for hydrogen bonding, making it a valuable candidate for drug design. Current research trends emphasize the importance of such chiral building blocks in the synthesis of optically active pharmaceuticals.

The pharmacological potential of (9S)-6,7,8,9-Tetrahydro-9-hydroxy-5H-cycloheptabpyridin-5-one extends to several therapeutic areas that align with contemporary healthcare challenges. With growing interest in neuroprotective agents and anti-inflammatory compounds, this molecule's unique structure offers possibilities for addressing neurological disorders and chronic inflammatory conditions. Its CAS No. 1190363-43-9 frequently appears in patent literature related to CNS-targeted therapies, reflecting the pharmaceutical industry's recognition of its value.

From a synthetic chemistry perspective, the 1190363-43-9 compound serves as an important intermediate in multi-step organic syntheses. Its fused bicyclic system presents interesting challenges and opportunities for stereoselective transformations. Many researchers are investigating efficient synthetic routes to this compound, with particular focus on asymmetric catalysis methods that can control the (9S)-stereocenter with high enantiomeric purity. These efforts contribute to the broader field of chiral drug synthesis, a critical area in modern pharmaceutical development.

The physicochemical properties of (9S)-6,7,8,9-Tetrahydro-9-hydroxy-5H-cycloheptabpyridin-5-one make it particularly interesting for drug formulation studies. Its balanced lipophilicity profile, influenced by both the hydroxy group and aromatic system, suggests favorable membrane permeability characteristics. This balance is crucial for developing compounds with optimal bioavailability, a key consideration in current drug discovery programs. The scientific literature contains numerous references to structural analogs of 1190363-43-9 being evaluated for their ADME properties.

In the context of green chemistry initiatives, researchers are examining environmentally friendly approaches to synthesizing (9S)-6,7,8,9-Tetrahydro-9-hydroxy-5H-cycloheptabpyridin-5-one. The development of catalytic methods that minimize waste and energy consumption while maintaining the integrity of the (9S)-stereocenter represents an important advancement. These efforts align with the pharmaceutical industry's growing commitment to sustainable manufacturing practices, addressing both scientific and regulatory demands.

The analytical characterization of CAS No. 1190363-43-9 presents unique challenges and opportunities for spectroscopic techniques. The compound's chiral nature requires sophisticated methods such as chiral HPLC and vibrational circular dichroism for complete structural elucidation. Recent advances in computational chemistry have also enabled more accurate predictions of its conformational preferences and molecular interactions, supporting rational drug design efforts.

Looking forward, the scientific community anticipates expanded applications for (9S)-6,7,8,9-Tetrahydro-9-hydroxy-5H-cycloheptabpyridin-5-one in various research domains. Its potential as a pharmacophore in fragment-based drug discovery and its utility in chemical biology probes continue to be explored. As the demand for target-specific therapeutics grows, compounds like 1190363-43-9 that offer both structural complexity and synthetic accessibility will remain at the forefront of medicinal chemistry research.